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Compound of Interest

Compound Name:
1,1-Diethoxy-N,N-

dimethylmethanamine

Cat. No.: B195914 Get Quote

An In-depth Technical Guide to N,N-
Dimethylformamide Diethyl Acetal
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of N,N-

dimethylformamide diethyl acetal (DMF-DEA). It includes detailed information on its structure,

reactivity, and applications in organic synthesis, along with experimental protocols and safety

considerations.

Introduction
N,N-Dimethylformamide diethyl acetal, also known as 1,1-diethoxy-N,N-
dimethylmethanamine, is a versatile and reactive organic reagent. Its unique structure,

featuring a central carbon atom bonded to a dimethylamino group and two ethoxy groups,

imparts a dual reactivity profile, making it a valuable tool for formylation and alkylation

reactions.[1] It serves as a milder alternative to traditional Vilsmeier reagents in many

applications.[2] This document aims to be a comprehensive resource for professionals utilizing

DMF-DEA in research and development.
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N,N-Dimethylformamide diethyl acetal is a colorless to light yellow liquid with an amine-like

odor.[1] It is soluble in a variety of inert organic solvents.[3] Key physical and chemical

properties are summarized in the table below.

Property Value Reference(s)

Molecular Formula C₇H₁₇NO₂

Molecular Weight 147.22 g/mol

CAS Number 1188-33-6

Appearance Colorless to light yellow liquid [1]

Boiling Point 130-133 °C

Density 0.859 g/mL at 25 °C

Refractive Index (n20/D) 1.400

Flash Point 28 °C (82.4 °F) - closed cup

Solubility
Soluble in most organic

solvents; hydrolyzes in water.
[4][5]

Spectroscopic Data
The structural identity of N,N-dimethylformamide diethyl acetal can be confirmed by various

spectroscopic techniques.

Spectroscopic Data

¹H NMR [6]

¹³C NMR [7]

IR [5]
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N,N-Dimethylformamide diethyl acetal is a reactive compound primarily used as a formylating

and alkylating agent in organic synthesis. Its reactivity stems from the electrophilic nature of the

central carbon atom and the ability of the ethoxy groups to act as leaving groups.

Hydrolysis
N,N-Dimethylformamide diethyl acetal is sensitive to moisture and readily undergoes hydrolysis

in the presence of water, particularly under acidic conditions, to form N,N-dimethylformamide

and ethanol.[4][5] This reaction is a typical acetal hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of N,N-
dimethylformamide diethyl acetal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195914#physical-and-chemical-properties-of-n-n-
dimethylformamide-diethyl-acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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